Methyl 2-chloro-3-cyano-6-isopropylisonicotinate

Specification

• CAS No.: 2091247-27-5
• Molecular Formula: C11H11ClN2O2
• Molecular Weight: 238.67g/mol
• IUPAC Name: methyl 2-chloro-3-cyano-6-propan-2-ylpyridine-4-carboxylate
• Standard InChI: InChI=1S/C11H11ClN2O2/c1-6(2)9-4-7(11(15)16-3)8(5-13)10(12)14-9/h4,6H,1-3H3
• Standard InChI Key: NIVDEVNOPIRNDW-UHFFFAOYSA-N
• SMILES: CC(C)C1=NC(=C(C(=C1)C(=O)OC)C#N)Cl

Introduction

Methyl 2-chloro-3-cyano-6-isopropylisonicotinate is a chemical compound with the molecular formula $C_{11}H_{11}ClN_{2}O_{2}$ and a molecular weight of 238.67 g/mol. It is categorized as an isonicotinate derivative, which incorporates a cyano group (-CN), a chlorine atom, and an isopropyl substituent on its aromatic ring. The compound is identified by the CAS number 2091247-27-5.

Synthesis and Chemical Characteristics

The synthesis of methyl 2-chloro-3-cyano-6-isopropylisonicotinate typically involves selective substitution reactions on the isonicotinic acid framework. The introduction of the cyano (-CN) and chloro (-Cl) groups, as well as the isopropyl substituent, can be achieved through controlled chemical reactions using reagents such as cyanogen bromide, chlorinating agents, and alkylating agents.

The SMILES representation of the compound is:

text
COC(=O)c1cc(nc(c1C#N)Cl)C(C)C

This notation highlights the placement of functional groups on the pyridine ring.

Potential Applications

Although specific applications of methyl 2-chloro-3-cyano-6-isopropylisonicotinate are not widely documented, its structural features suggest it may serve as:

• Intermediate in Organic Synthesis: The compound's functional groups make it suitable for further derivatization in synthetic chemistry.

• Pharmaceutical Research: The cyano and ester functionalities are often found in bioactive molecules, indicating potential utility in drug discovery.

Safety and Handling

As with many chemical compounds used in research:

• Usage: This compound is intended strictly for research purposes.

• Safety Data Sheet (SDS): Information regarding toxicity, handling precautions, and disposal methods should be obtained before use.

• Storage Conditions: Typically stored in a cool, dry place away from incompatible substances like strong oxidizers.

Research Outlook

Methyl 2-chloro-3-cyano-6-isopropylisonicotinate has yet to be extensively studied for specific applications or biological activities. Future research could explore:

• Its role as a precursor in synthesizing biologically active derivatives.

• Computational docking studies to predict interactions with biological targets.

• Experimental evaluation of its pharmacological properties.